Cas no 92554-20-6 (2-[4-[(Z)-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid)

• Product Name: 2-[4-[(Z)-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid
• CAS No: 92554-20-6
• MF: C₁₅H₁₃NO₄S₂
• MW: 335.398021459579
• CID: 998648
• PubChem ID: 6185269
• Update Time: 2025-04-20

2-[4-[(Z)-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• NSC90949
• AKOS000287985
• 92554-20-6
• NSC-90949
• 2-[4-[(Z)-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid

• Inchi： 1S/C15H13NO4S2/c1-2-7-16-14(19)12(22-15(16)21)8-10-3-5-11(6-4-10)20-9-13(17)18/h2-6,8H,1,7,9H2,(H,17,18)/b12-8-
• InChI Key： ASNZDYIZUXJCBX-WQLSENKSSA-N
• SMILES： S1C(N(CC=C)C(/C/1=C/C1C=CC(=CC=1)OCC(=O)O)=O)=S

Computed Properties

• Exact Mass: 335.029
• Monoisotopic Mass: 335.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 529.3°C at 760 mmHg
• Flash Point: 273.9°C
• Refractive Index: 1.693
• PSA: 124.23000
• LogP: 2.47510